Cas no 2679937-48-3 (rac-(4aR,5S,7aR)-2-(2,2,2-trifluoroacetyl)-octahydro-1H-cyclopentacpyridine-5-carboxylic acid)

• Product Name: rac-(4aR,5S,7aR)-2-(2,2,2-trifluoroacetyl)-octahydro-1H-cyclopentacpyridine-5-carboxylic acid
• CAS No: 2679937-48-3
• MF: C₁₁H₁₄F₃NO₃
• MW: 265.228973865509
• CID: 5644278
• PubChem ID: 165919340
• Update Time: 2025-07-23

rac-(4aR,5S,7aR)-2-(2,2,2-trifluoroacetyl)-octahydro-1H-cyclopentacpyridine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• rac-(4aR,5S,7aR)-2-(2,2,2-trifluoroacetyl)-octahydro-1H-cyclopenta[c]pyridine-5-carboxylic acid
• 2679937-48-3
• EN300-28281991
• rac-(4aR,5S,7aR)-2-(2,2,2-trifluoroacetyl)-octahydro-1H-cyclopentacpyridine-5-carboxylic acid

• Inchi： 1S/C11H14F3NO3/c12-11(13,14)10(18)15-4-3-7-6(5-15)1-2-8(7)9(16)17/h6-8H,1-5H2,(H,16,17)/t6-,7+,8-/m1/s1
• InChI Key： WFHRAHVMRIBOMX-GJMOJQLCSA-N
• SMILES： FC(C(N1CC[C@@H]2[C@H](C(=O)O)CC[C@@H]2C1)=O)(F)F

Computed Properties

• Exact Mass: 265.09257779g/mol
• Monoisotopic Mass: 265.09257779g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 369
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 57.6Ų

Additional information on rac-(4aR,5S,7aR)-2-(2,2,2-trifluoroacetyl)-octahydro-1H-cyclopentacpyridine-5-carboxylic acid

Introducing CAS No 2679937-48-3 and Its Significance in Modern Pharmaceutical Research

The compound identified by the CAS No 2679937-48-3 is a highly specialized molecule with a complex structural framework. This compound, formally known as rac-(4aR,5S,7aR)-2-(2,2,2-trifluoroacetyl)-octahydro-1H-cyclopentacpyridine-5-carboxylic acid, represents a significant advancement in the field of medicinal chemistry. Its unique stereochemistry and functional groups make it a valuable candidate for further exploration in drug discovery and development.

The molecular structure of this compound is characterized by a cyclopentacpyridine core, which is a fused heterocyclic system incorporating both nitrogen and carbon atoms. This core structure is pivotal in determining its pharmacological properties and interactions with biological targets. The presence of multiple stereocenters, specifically at the 4aR, 5S, and 7aR positions, contributes to the compound's chiral nature, which is often crucial for achieving desired therapeutic effects while minimizing adverse reactions.

The 2-(2,2,2-trifluoroacetyl) moiety attached to the molecule introduces a trifluoromethyl group, a well-known pharmacophore that enhances metabolic stability and binding affinity. This group is frequently employed in drug design to improve the bioavailability and efficacy of therapeutic agents. Additionally, the 5-carboxylic acid functional group provides a site for further chemical modification, allowing researchers to tailor the compound's properties for specific applications.

In recent years, there has been growing interest in cyclopentacpyridine derivatives due to their potential as scaffolds for novel pharmaceuticals. These compounds have shown promise in various therapeutic areas, including central nervous system (CNS) disorders, infectious diseases, and cancer. The specific configuration of rac-(4aR,5S,7aR)-2-(2,2,2-trifluoroacetyl)-octahydro-1H-cyclopentacpyridine-5-carboxylic acid makes it an intriguing candidate for further investigation into its biological activity and potential therapeutic applications.

One of the most compelling aspects of this compound is its potential as a precursor for more complex drug molecules. The cyclopentacpyridine core can serve as a versatile platform for structure-activity relationship (SAR) studies, enabling researchers to systematically modify various functional groups and assess their impact on biological activity. This approach has been instrumental in the development of several FDA-approved drugs that target complex diseases.

Recent studies have highlighted the importance of stereochemistry in determining the efficacy of pharmaceutical compounds. The chiral nature of rac-(4aR,5S,7aR)-2-(2,2,2-trifluoroacetyl)-octahydro-1H-cyclopentacpyridine-5-carboxylic acid underscores its potential as a lead compound for further optimization. By carefully manipulating its stereochemical configuration, researchers can fine-tune its pharmacological properties to achieve maximal therapeutic benefit.

The trifluoromethyl group in this compound is particularly noteworthy due to its ability to modulate drug metabolism and interactions with biological targets. This group has been extensively studied in medicinal chemistry and has been shown to enhance binding affinity to enzymes and receptors. The presence of this moiety in rac-(4aR,5S,7aR)-2-(2,2,2-trifluoroacetyl)-octahydro-1H-cyclopentacpyridine-5-carboxylic acid suggests that it may exhibit high potency and selectivity when tested against relevant biological targets.

Furthermore, the carboxylic acid group provides a versatile handle for further derivatization. Researchers can employ various chemical strategies to convert this group into other functional moieties such as esters or amides, which can be tailored for specific pharmacological applications. This flexibility makes rac-(4aR,5S,7aR)-2-(2,2,2-trifluoroacetyl)-octahydro-1H-cyclopentacpyridine-5-carboxylic acid a promising candidate for further exploration in drug discovery programs.

In conclusion,rac-(4aR,5S,7aR)-2-(2,2,2-trifluoroacetyl)-octahydro-1H-cyclopentacpyridine-5-carboxylic acid (CAS No 2679937-48-3) represents a significant advancement in medicinal chemistry. Its unique structural features and functional groups make it a valuable candidate for further exploration in drug discovery and development. By leveraging its stereochemical complexity and metabolic stability-enhancing moieties such as the trifluoromethyl group, this compound holds great promise for addressing unmet medical needs across various therapeutic areas.